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carbaldehyde

Cat. No.: B102116 Get Quote

Introduction

1-Benzyl-1H-pyrrole-2-carbaldehyde is a versatile heterocyclic aldehyde, serving as a key

building block in the synthesis of a wide array of complex molecules.[1][2] Its pyrrole core is a

significant pharmacophore found in numerous natural products and therapeutically active

compounds.[3] Condensation reactions, such as the Knoevenagel, Claisen-Schmidt (Aldol),

and Wittig reactions, are fundamental carbon-carbon bond-forming strategies. These reactions

leverage the electrophilic nature of the aldehyde to create α,β-unsaturated systems and other

valuable molecular scaffolds, which are of significant interest to researchers in medicinal

chemistry and materials science.[4][5] This document provides detailed protocols for

performing these key condensation reactions with 1-Benzyl-1H-pyrrole-2-carbaldehyde.

Protocol 1: Knoevenagel Condensation
The Knoevenagel condensation is a nucleophilic addition of a compound with an active

methylene group to an aldehyde, followed by dehydration to yield an α,β-unsaturated product.

[6][7] This reaction is typically catalyzed by a weak base, such as piperidine or an ammonium

salt.[7][8] The reaction of 1-Benzyl-1H-pyrrole-2-carbaldehyde with active methylene

compounds like malononitrile or substituted acetonitriles produces 3-substituted-(1-benzyl-1H-

pyrrol-2-yl)acrylonitriles, which have shown potential as cytotoxic agents against cancer cell

lines.[9]
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General Reaction Scheme
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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